3-{[(1H-pyrazol-4-yl)methyl]sulfamoyl}benzoic acid
Overview
Description
3-{[(1H-pyrazol-4-yl)methyl]sulfamoyl}benzoic acid is a useful research compound. Its molecular formula is C11H11N3O4S and its molecular weight is 281.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enzymatic Inhibition and Drug Development
The structural components of 3-{[(1H-pyrazol-4-yl)methyl]sulfamoyl}benzoic acid, such as the pyrazole ring and sulfamoyl group, are significant in the context of enzymatic inhibition and drug development. For instance, sulfonamide inhibitors have been extensively studied for their roles as synthetic bacteriostatic antibiotics and in the therapy of bacterial infections. These compounds are also explored for their potential in treating conditions such as cancer, glaucoma, and inflammation due to their inhibitory effects on various enzymes, including tyrosine kinase and histone deacetylase 6 (Gulcin & Taslimi, 2018). Additionally, pyrazole-based structures are recognized for their pharmacological properties, including their roles in drug candidates for a variety of diseases (Bhattacharya et al., 2022).
Chemical Synthesis and Heterocyclic Chemistry
The pyrazole moiety, integral to this compound, is a crucial element in heterocyclic chemistry, serving as a building block for synthesizing various heterocyclic compounds. The reactivity and applications of pyrazole derivatives in chemical synthesis are well-documented, highlighting their importance in producing heterocycles, which are pivotal in developing pharmaceuticals and agrochemicals (Gomaa & Ali, 2020).
Environmental and Biological Research
The sulfamoyl group, similar to that found in this compound, is relevant in environmental and biological studies, particularly concerning the degradation and environmental fate of sulfonamides. For example, microbial degradation of polyfluoroalkyl chemicals, which can contain sulfonamido groups, is a critical area of research due to their persistence and potential toxicological effects in the environment (Liu & Mejia Avendaño, 2013).
Properties
IUPAC Name |
3-(1H-pyrazol-4-ylmethylsulfamoyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O4S/c15-11(16)9-2-1-3-10(4-9)19(17,18)14-7-8-5-12-13-6-8/h1-6,14H,7H2,(H,12,13)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVRDKSRGTPGLJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NCC2=CNN=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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